3-bromo-5-methyl-2-(propionylamino)benzoic acid

• IUPAC Name: 3-bromo-5-methyl-2-(propanoylamino)benzoic acid
• InChI: InChI=1S/C11H12BrNO3/c1-3-9(14)13-10-7(11(15)16)4-6(2)5-8(10)12/h4-5H,3H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: BZHKWDJIFXRWBM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=C(C=C1Br)C)C(=O)O
• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol

Description

3-bromo-5-methyl-2-(propionylamino)benzoic acid is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is commonly known as 'Bromfenac' and is used to treat pain and inflammation in various conditions such as arthritis, osteoarthritis, and rheumatoid arthritis.

Mechanism of Action

Target of Action

Similar compounds have been used in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .

Mode of Action

It may be involved in reactions such as free radical bromination, nucleophilic substitution, and oxidation . In Suzuki–Miyaura cross-coupling reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .

Biochemical Pathways

Based on its potential involvement in suzuki–miyaura cross-coupling reactions, it may influence pathways related to carbon–carbon bond formation .

Result of Action

It may contribute to the formation of new carbon–carbon bonds through suzuki–miyaura cross-coupling reactions .

Safety and Hazards

As with any chemical compound, handling “3-bromo-5-methyl-2-(propionylamino)benzoic acid” would require appropriate safety precautions. It’s important to avoid inhalation, ingestion, or skin contact, and to use the compound only in a well-ventilated area.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise as a drug, further studies could be conducted to optimize its structure, improve its synthesis, and test its efficacy and safety.